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Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) bacteria presents a formidable challenge to global

health. In the quest for effective novel antimicrobial agents, this guide provides a comparative

benchmark analysis of FR295389, a dihydroimidazopyrazolium cephalosporin, against two

novel antibiotic candidates: Zosurabalpin and Cefepime-taniborbactam. This comparison

focuses on their in vitro activity against critical bacterial pathogens, alongside detailed

experimental protocols and pathway visualizations to support further research and

development.

Data Presentation: In Vitro Antimicrobial Activity
The following tables summarize the minimum inhibitory concentration (MIC) data for

FR295389, Zosurabalpin, and Cefepime-taniborbactam against a range of clinically significant

bacteria. It is important to note that the available data for FR295389 is currently limited to IMP-

type metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa.
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Table 1: In Vitro Activity of FR295389 Against IMP-type MBL-producing Pseudomonas

aeruginosa

Organism Number of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

IMP-type MBL-

producing

Pseudomonas

aeruginosa

21 8.0[1] 32[1]

Table 2: In Vitro Activity of Zosurabalpin Against Carbapenem-Resistant Acinetobacter

baumannii (CRAB)

Organism MIC Range (mg/L)

Carbapenem-Resistant Acinetobacter

baumannii (CRAB)
≤0.06 - 0.5

Table 3: In Vitro Activity of Cefepime-taniborbactam Against Gram-Negative Bacteria

Organism/Resistance
Phenotype

MIC₅₀ (mg/L) MIC₉₀ (mg/L)

Enterobacterales

All isolates 0.06 0.25

Carbapenem-resistant

Enterobacterales (CRE)
0.25 2

ESBL-producing 0.06 0.5

Pseudomonas aeruginosa

All isolates 2 8

Meropenem-non-susceptible 8 32

Difficult-to-treat Resistance

(DTR)
16 32
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Experimental Protocols
Standardized methodologies are critical for the accurate and reproducible assessment of

antimicrobial activity. The following protocols are based on guidelines from the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).

Minimum Inhibitory Concentration (MIC) Determination
by Broth Microdilution
This method determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism in vitro.

1. Preparation of Materials:

Antimicrobial Agent Stock Solutions: Prepare stock solutions of the test compounds
(FR295389, Zosurabalpin, Cefepime-taniborbactam) in a suitable solvent at a high
concentration.
Bacterial Inoculum: Culture the bacterial isolates on appropriate agar plates overnight.
Prepare a bacterial suspension in sterile saline or broth, adjusted to a 0.5 McFarland
turbidity standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this
suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the
test wells.
Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for most non-fastidious
bacteria. For fastidious organisms, supplement the broth as required (e.g., with lysed horse
blood and β-NAD for Haemophilus influenzae).
96-Well Microtiter Plates: Use sterile, U- or flat-bottomed 96-well plates.

2. Assay Procedure:

Serial Dilutions: Prepare two-fold serial dilutions of each antimicrobial agent in CAMHB
directly in the 96-well plates. The final volume in each well should be 50 µL.
Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final
volume of 100 µL.
Controls:
Growth Control: A well containing only broth and the bacterial inoculum.
Sterility Control: A well containing only broth.
Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.
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3. Interpretation of Results:

The MIC is the lowest concentration of the antimicrobial agent at which there is no visible
growth (turbidity) in the well.

Mandatory Visualization
Experimental Workflow for Antibiotic Benchmarking
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Caption: Workflow for determining and comparing Minimum Inhibitory Concentrations.

Signaling Pathway: β-Lactam Antibiotic Mechanism and
Resistance

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body-img#benchmarking-fr295389-a-comparative-analysis-against-novel-antibiotic-candidates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

Penicillin-Binding
Protein (PBP)

Peptidoglycan
Cell Wall Synthesis

Catalyzes

Cell Lysis
& Death

Leads to

β-Lactamase
Enzyme

Inactivated
Antibiotic

β-Lactam Antibiotic
(e.g., FR295389)

Inhibition

Hydrolysis
(Resistance)

Click to download full resolution via product page

Caption: Mechanism of action and resistance for β-lactam antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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